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Compound of Interest

Compound Name:
2-(4-Bromo-2-

methylphenoxy)acetic acid

CAS No.: 6956-82-7

Cat. No.: B1266749

Get Quote

Physicochemical Properties, Synthesis, and Analytical Characterization

Executive Summary & Structural Identity
2-(4-Bromo-2-methylphenoxy)acetic acid (Systematic Name) is a halogenated

phenoxyacetic acid derivative. Structurally, it consists of a 4-bromo-2-methylphenol core ether-

linked to an acetic acid moiety.

This compound serves as a critical intermediate in the synthesis of agrochemicals (specifically

auxin-mimic herbicides) and pharmaceutical scaffolds (particularly PPAR agonists). Its

molecular weight is not a single static number but a distribution defined by the isotopic

abundance of Bromine, a critical factor for analytical detection.
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Property Value

Molecular Formula

Average Molecular Weight 245.07 g/mol

Monoisotopic Mass
243.9735 g/mol (based on

)

Exact Mass (

)
245.9715 g/mol

Physical State Crystalline Solid (typically off-white)

Predicted pKa ~3.1 (Carboxylic acid moiety)

LogP (Predicted) ~2.8 (Moderate lipophilicity)

Theoretical vs. Experimental Mass Analysis
For researchers using Mass Spectrometry (LC-MS/GC-MS), relying on the Average Molecular

Weight (245.07 g/mol ) is a common source of error. Due to the presence of Bromine, the mass

spectrum does not show a single parent peak corresponding to the average weight.

The Bromine Isotope Effect
Bromine exists naturally as two stable isotopes in nearly a 1:1 ratio:

(50.69%)

(49.31%)

Consequently, the molecular ion (

in negative mode or

in positive mode) will appear as a distinct doublet separated by 2 mass units.

Peak A (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


): ~244 m/z (Negative mode: 243 m/z)

Peak B (

): ~246 m/z (Negative mode: 245 m/z)

Analytical Directive: When setting Single Ion Monitoring (SIM) parameters, do not target 245.

Target 243.97 and 245.97 with a 1:1 intensity ratio. This doublet is the primary confirmation of

the bromine substitution pattern.

Isotopic Distribution Logic

Natural Bromine Isotopes

79-Br (50.7%) 81-Br (49.3%)

m/z ~244
(Base Peak)

m/z ~246
(M+2 Peak)

Mass Spectrum Output
(1:1 Doublet)
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Figure 1: Isotopic distribution logic for Bromine-containing compounds, resulting in the

characteristic 1:1 doublet in Mass Spectrometry.

Synthetic Protocol: Williamson Ether Synthesis
The most robust route to 2-(4-Bromo-2-methylphenoxy)acetic acid is the Williamson Ether

Synthesis. This protocol relies on the nucleophilic substitution of chloroacetic acid by the
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phenoxide ion derived from 4-bromo-2-methylphenol.

Reagents & Stoichiometry
Substrate: 4-Bromo-2-methylphenol (1.0 eq)

Alkylating Agent: Chloroacetic acid (1.2 eq)

Base: Sodium Hydroxide (NaOH) (2.5 eq) – Excess required to deprotonate both the phenol

and the carboxylic acid of the reagent.

Solvent: Water (or Water/Ethanol reflux).

Step-by-Step Methodology
Phase 1: Deprotonation

Dissolve 4-bromo-2-methylphenol in water containing 1.0 eq of NaOH.

Stir for 15 minutes at room temperature. The solution should turn clear as the phenoxide

forms.

Phase 2: Coupling (The Critical Step) 3. Prepare a solution of Chloroacetic acid (1.2 eq)

neutralized with sodium carbonate or dilute NaOH. 4. Add the chloroacetate solution dropwise

to the phenoxide mixture. 5. Reflux: Heat the mixture to reflux (

) for 3–4 hours.
Process Control: Monitor via TLC (Solvent: Hexane/Ethyl Acetate 7:3). The starting phenol
spot (

) should disappear.

Phase 3: Isolation & Purification 6. Cool the reaction mixture to room temperature. 7.

Acidification: Slowly add 6M HCl until pH < 2.

Observation: The product will precipitate as a white/off-white solid.

Filtration: Vacuum filter the precipitate. Wash with cold water to remove excess salts and

unreacted chloroacetic acid.
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Recrystallization: Recrystallize from Ethanol/Water (1:1) to obtain analytical grade material.
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Figure 2: Synthetic workflow for the Williamson Ether Synthesis of the target compound.

Analytical Validation Protocols
To validate the synthesis and molecular weight, the following analytical signatures must be

confirmed.

A. Proton NMR ( -NMR)
Solvent: DMSO-d6 or
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Chemical Shift (

)
Multiplicity Integration Assignment

2.25 ppm Singlet 3H
Methyl group (

) on aromatic ring.

4.65 ppm Singlet 2H

Methylene (

). Distinctive shift due

to ether oxygen.

6.70 – 7.40 ppm Multiplet 3H

Aromatic protons.

Pattern depends on

coupling constants (

).

12.50 ppm Broad Singlet 1H

Carboxylic Acid (

). Often disappears

with

shake.

B. HPLC Quality Control
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm).

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid). Gradient 10% to 90% ACN over 15

mins.

Detection: UV @ 280 nm (Phenolic absorption).

Retention Time: Expect elution later than unsubstituted phenoxyacetic acid due to the

lipophilic Bromo and Methyl groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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